![molecular formula C7H9BrF2 B1379020 3-(Bromomethyl)-6,6-difluorobicyclo[3.1.0]hexane CAS No. 1393569-74-8](/img/structure/B1379020.png)
3-(Bromomethyl)-6,6-difluorobicyclo[3.1.0]hexane
Overview
Description
“3-(Bromomethyl)-6,6-difluorobicyclo[3.1.0]hexane” is a chemical compound with the molecular formula C7H11Br . It has a molecular weight of 175.07 .
Synthesis Analysis
The synthesis of bicyclo[3.1.0]hexanes can be achieved via a (3 + 2) annulation of cyclopropenes with cyclopropylanilines . This process uses an organic or an iridium photoredox catalyst and blue LED irradiation, and it has been reported to yield good results for a broad range of cyclopropene and cyclopropylaniline derivatives .Molecular Structure Analysis
The molecular structure of “3-(Bromomethyl)-6,6-difluorobicyclo[3.1.0]hexane” consists of a total of 38 bonds . There are 15 non-H bonds, 5 rotatable bonds, 1 three-membered ring, 1 five-membered ring, and 1 six-membered ring .Scientific Research Applications
Medicinal Chemistry: Synthesis of Bioactive Compounds
The compound serves as a crucial building block in medicinal chemistry for the synthesis of bioactive compounds. Its rigid bicyclic structure is a conformationally constrained isostere for the piperidine motif, which is known to display diverse biological activities. This makes it valuable in the development of new drugs with potential antitumor properties .
Organic Synthesis: Creation of Bicyclic Scaffolds
In organic synthesis, this compound is used to create bicyclic scaffolds with contiguous stereocenters. The process involves annulation reactions that are highly diastereoselective, providing access to important building blocks for further chemical transformations .
Drug Development: Enhancing Physicochemical Properties
The incorporation of “3-(Bromomethyl)-6,6-difluorobicyclo[3.1.0]hexane” into drug molecules can enhance their physicochemical properties. Its use in drug development has been linked to improved metabolic stability and reduced lipophilicity, which are critical factors in the pharmacokinetics of drug candidates .
Biological Studies: Investigating Cellular Mechanisms
This compound has been utilized in biological studies to investigate cellular mechanisms. Its derivatives have shown significant effects on cell cycle distribution and apoptosis induction in cancer cells, highlighting its potential for further research in cancer therapy .
Chemical Research: Developing New Synthetic Methods
The compound is also pivotal in chemical research for developing new synthetic methods. It has been used to explore novel synthetic routes and methodologies, contributing to the rich chemical space of bicyclic structures .
Industrial Applications: Material Synthesis
While specific industrial applications of this exact compound are not detailed in the available literature, structurally similar bicyclic compounds are often used in the synthesis of materials, including advanced functional materials due to their unique chemical properties .
Mechanism of Action
Target of Action
The primary targets of 3-(Bromomethyl)-6,6-difluorobicyclo[31Similar compounds have been found to interact with the adenosine a3 receptor , which plays a crucial role in inflammation and cancer .
Mode of Action
The exact mode of action of 3-(Bromomethyl)-6,6-difluorobicyclo[31It’s worth noting that similar compounds, such as saxagliptin, have been found to inhibit dpp-4, an enzyme that degrades incretin hormones, thereby increasing insulin secretion and decreasing glucagon release .
Biochemical Pathways
The specific biochemical pathways affected by 3-(Bromomethyl)-6,6-difluorobicyclo[31The synthesis of similar bicyclo[310]hexanes involves a (3 + 2) annulation of cyclopropenes with cyclopropylanilines . This process is highly diastereoselective when using difluorocyclopropenes .
Result of Action
The molecular and cellular effects of 3-(Bromomethyl)-6,6-difluorobicyclo[31Similar compounds have shown promising results in treating and diagnosing inflammation and cancer .
properties
IUPAC Name |
3-(bromomethyl)-6,6-difluorobicyclo[3.1.0]hexane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrF2/c8-3-4-1-5-6(2-4)7(5,9)10/h4-6H,1-3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVJUHLMGAMROFL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC2C1C2(F)F)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrF2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Bromomethyl)-6,6-difluorobicyclo[3.1.0]hexane | |
CAS RN |
1393569-74-8 |
Source
|
| Record name | 3-(bromomethyl)-6,6-difluorobicyclo[3.1.0]hexane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-A]pyridine](/img/structure/B1378940.png)
![5-Bromobenzo[B]thiophene-2-carbonitrile](/img/structure/B1378952.png)
![Benzo[D]oxazol-2-ylboronic acid pinacol ester](/img/structure/B1378954.png)
![[2-(3-Amino-phenyl)-thiazol-4-YL]-methanol](/img/structure/B1378958.png)
![Tert-butyl 3-bromo-6,7-dihydropyrazolo[1,5-A]pyrazine-5(4H)-carboxylate](/img/structure/B1378959.png)
![5-Bromo-3-iodo-1H-pyrazolo[3,4-B]pyrazine](/img/structure/B1378960.png)